Cas no 14005-38-0 (Ethyl 4-ethoxypyrimidine-5-carboxylate)

• Product Name: Ethyl 4-ethoxypyrimidine-5-carboxylate
• CAS No: 14005-38-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 2130390
• Update Time: 2023-08-04

Ethyl 4-ethoxypyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-5-Pyrimidinecarboxylic acid ethyl ester
• ethyl 4-ethoxypyrimidine-5-carboxylate
• Ethyl 4-ethoxypyrimidine-5-carboxylate

• Inchi： 1S/C9H12N2O3/c1-3-13-8-7(5-10-6-11-8)9(12)14-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： ZLBICZSCDKKRFA-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CN=CN=1)C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Topological Polar Surface Area: 61.3